Cas no 91465-71-3 (1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-)
91465-71-3 structure
Product Name:1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-
CAS No:91465-71-3
Molecular Formula:C11H16
Molecular Weight:148.24474
MDL:MFCD00153968
CID:799787
PubChem ID:87577150
1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- Properties
Names and Identifiers
-
- 1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-
- Tricyclo[6.2.1.0(2,7)]undeca-4-ene
- 1,2,3,4,4a,5,8,8a-octahydro-1,4-methanonaphthalene
- 1,4-Endomethylen-octahydro-naphthalin
- YPOHZFOZYNRWKX-UHFFFAOYSA
- Tricyclo[6.2.1.02,7]undeca-4-ene
- FT-0694029
- DTXSID60338371
- tricyclo[6.2.1.02,7]undec-4-ene
- tricyclo[6.2.1.02,7 ]undec-4-ene
- InChI=1/C11H16/c1-2-4-11-9-6-5-8(7-9)10(11)3-1/h1-2,8-11H,3-7H2
- T1384
- Tricyclo(6.2.1.0(2,7))undec-4-ene
- YPOHZFOZYNRWKX-UHFFFAOYSA-
- AKOS015840952
- 91465-71-3
- TRICYCLO[6.2.1.0(2),?]UNDEC-4-ENE
- Tricyclo[6.2.1.0(2,7)]undeca-4-ene ,
- DB-246422
-
- MDL： MFCD00153968
- InChIKey： YPOHZFOZYNRWKX-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H16/c1-2-4-11-9-6-5-8(7-9)10(11)3-1/h1-2,8-11H,3-7H2
- SMILES： C1=CCC2C3CCC(C3)C2C1
Computed Properties
- Exact Mass: 148.12500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 0
- Monoisotopic Mass: 148.125
- Heavy Atom Count: 11
- Complexity: 172
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- LogP: 2.99870
- PSA: 0.00000
- Refractive Index: 1.5050 to 1.5080
- Boiling Point: 209°C(lit.)
- Flash Point: 70.6ºC
- Color/Form: Uncertain
- Solubility: Not determined
- Density: 0.96
1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AB79980-1g |
Tricyclo[6.2.1.0(2,7)]undeca-4-ene |
91465-71-3 | 95% | 1g |
$18.00 | 2024-07-18 | |
| abcr | AB145998-25 ml |
Tricyclo[6.2.1.0/2,7]undeca-4-ene, 90%; . |
91465-71-3 | 90% | 25 ml |
€61.70 | 2024-04-15 | |
| Ambeed | A964854-25g |
Tricyclo[6.2.1.02,7]undeca-4-ene |
91465-71-3 | 96% | 25g |
$36.0 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162359-100ml |
1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- |
91465-71-3 | >96.0%(GC) | 100ml |
¥512.90 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1384-25ml |
1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- |
91465-71-3 | 95.0%(GC) | 25ml |
￥305.0 | 2022-06-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-476092-25 ml |
Tricyclo[6.2.1.0(2,7)]undeca-4-ene, |
91465-71-3 | 25 ml |
￥647.00 | 2023-09-05 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1384-25ML |
Tricyclo[6.2.1.02,7]undeca-4-ene |
91465-71-3 | >96.0%(GC) | 25ml |
¥305.00 | 2024-04-15 |
1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- Suppliers
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:91465-71-3)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro- Related Literature
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Michal Fornalczyk,Kuldip Singh,Alison M. Stuart Org. Biomol. Chem., 2012,10, 3332-3342
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5. Controlling the spin-crossover behavior of the [Cr(indenyl)2] family via ligand functionalization†Laia Navarro,Fileto Rodriguez,Jordi Cirera Dalton Trans., 2021,50, 8704-8710
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Michael S. Hill,Peter B. Hitchcock,Ruti Pongtavornpinyo Dalton Trans., 2005, 273-277
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10. Back cover
Recommended suppliers
Amadis Chemical Company Limited
(CAS:91465-71-3)1,4-Methanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-
Purity:99%
Quantity:500ml
Price($):289.0